8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one

• Molecular Formula: C29H23BrN2O2
• Molecular Weight: 511.4 g/mol
• IUPAC Name: 8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydro-7H-benzo[a][4,7]phenanthrolin-9-one
• InChI: InChI=1S/C29H23BrN2O2/c1-34-26-12-9-19(30)16-21(26)29-28-22(14-18(15-25(28)33)17-6-3-2-4-7-17)27-20-8-5-13-31-23(20)10-11-24(27)32-29/h2-13,16,18,29,32H,14-15H2,1H3
• InChI Key: SPDWXCZEXRCRRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2C3=C(CC(CC3=O)C4=CC=CC=C4)C5=C(N2)C=CC6=C5C=CC=N6

Description

8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one is a complex organic compound that belongs to the class of phenanthroline derivatives. Phenanthroline derivatives are known for their versatile applications in coordination chemistry, particularly as ligands that form stable complexes with various metal ions . This compound’s unique structure, featuring a brominated methoxyphenyl group and a phenyl-substituted tetrahydrobenzo[a][4,7]phenanthrolinone core, makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

The synthesis of 8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the phenanthroline core: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the brominated methoxyphenyl group: This step involves the bromination of a methoxyphenyl precursor, followed by its attachment to the phenanthroline core.

Addition of the phenyl group: The phenyl group can be introduced through various coupling reactions, such as Suzuki or Heck coupling.

Industrial production methods would likely involve optimizing these steps for scalability, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the oxidation state of the compound.

Substitution: The bromine atom in the methoxyphenyl group can be substituted with other functional groups using appropriate reagents.

Coupling reactions: The phenyl group can participate in further coupling reactions to form more complex structures.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and coupling reagents (e.g., palladium catalysts) .

Scientific Research Applications

8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form stable metal complexes, which can be studied for their catalytic properties.

Biology: The compound’s interactions with biological molecules can be explored for potential therapeutic applications.

Medicine: Research may investigate its potential as a drug candidate or its role in drug delivery systems.

Industry: The compound can be used in the development of advanced materials, such as luminescent polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one involves its ability to form stable complexes with metal ions. These complexes can interact with various molecular targets and pathways, depending on the specific metal ion and the context of the application. For example, in catalytic applications, the metal complex may facilitate specific chemical transformations by stabilizing transition states and intermediates .

Comparison with Similar Compounds

Similar compounds to 8-(5-bromo-2-methoxyphenyl)-11-phenyl-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one include other phenanthroline derivatives, such as:

1,10-phenanthroline: A widely used ligand in coordination chemistry.

2,9-dimethyl-1,10-phenanthroline: Known for its enhanced stability and selectivity in forming metal complexes.

5,6-dimethyl-1,10-phenanthroline: Another derivative with unique properties in coordination chemistry.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it suitable for specialized applications .